N'-[(3-cyclohexylpropanoyl)oxy]-4-nitrobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-nitrophenyl)methylidene]amino] 3-cyclohexylpropanoate
• InChI: InChI=1S/C16H21N3O4/c17-16(13-7-9-14(10-8-13)19(21)22)18-23-15(20)11-6-12-4-2-1-3-5-12/h7-10,12H,1-6,11H2,(H2,17,18)
• InChI Key: TZZSRMGVRJRGPX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CCC(=O)ON=C(C2=CC=C(C=C2)[N+](=O)[O-])N
• Isomeric SMILES: C1CCC(CC1)CCC(=O)O/N=C(/C2=CC=C(C=C2)[N+](=O)[O-])\N
• Molecular Formula: C16H21N3O4
• Molecular Weight: 319.36 g/mol

Description

N'-[(3-cyclohexylpropanoyl)oxy]-4-nitrobenzenecarboximidamide, also known as CNB-001, is a small molecule drug that has shown potential in treating various neurological disorders.

Mechanism of Action

N'-[(3-cyclohexylpropanoyl)oxy]-4-nitrobenzenecarboximidamide acts by inhibiting the activity of the enzyme poly(ADP-ribose) polymerase-1 (PARP-1), which is involved in DNA repair and inflammation. By inhibiting PARP-1, N'-[(3-cyclohexylpropanoyl)oxy]-4-nitrobenzenecarboximidamide reduces inflammation and oxidative stress, which can lead to neuroprotection and improved cognitive function.
Biochemical and Physiological Effects:
N'-[(3-cyclohexylpropanoyl)oxy]-4-nitrobenzenecarboximidamide has been shown to reduce brain damage and improve cognitive function in animal models of traumatic brain injury and stroke. It has also been shown to reduce amyloid-beta deposition and improve memory in a mouse model of Alzheimer's disease. N'-[(3-cyclohexylpropanoyl)oxy]-4-nitrobenzenecarboximidamide has also been shown to have antidepressant and anxiolytic effects in animal models of depression and anxiety disorders.

Advantages and Limitations for Lab Experiments

N'-[(3-cyclohexylpropanoyl)oxy]-4-nitrobenzenecarboximidamide has several advantages for lab experiments, including its high yield and purity, as well as its ability to cross the blood-brain barrier. However, its potential toxicity and side effects should be carefully considered when designing experiments.

Future Directions

There are several future directions for research on N'-[(3-cyclohexylpropanoyl)oxy]-4-nitrobenzenecarboximidamide. One area of interest is its potential in treating other neurological disorders, such as Parkinson's disease and multiple sclerosis. Another area of interest is its potential for use in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to fully understand the mechanisms of action of N'-[(3-cyclohexylpropanoyl)oxy]-4-nitrobenzenecarboximidamide and its potential side effects.

Synthesis Methods

N'-[(3-cyclohexylpropanoyl)oxy]-4-nitrobenzenecarboximidamide is synthesized through a multi-step process involving the reaction of 4-nitrobenzenecarboximidamide with 3-cyclohexylpropanoic acid. The reaction is catalyzed by N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in the presence of dichloromethane (DCM) as a solvent. The resulting product is purified by column chromatography to obtain N'-[(3-cyclohexylpropanoyl)oxy]-4-nitrobenzenecarboximidamide in high yield and purity.

Scientific Research Applications

N'-[(3-cyclohexylpropanoyl)oxy]-4-nitrobenzenecarboximidamide has shown potential in treating various neurological disorders, including traumatic brain injury, stroke, and Alzheimer's disease. It has been shown to have neuroprotective and anti-inflammatory effects, as well as the ability to improve cognitive function. N'-[(3-cyclohexylpropanoyl)oxy]-4-nitrobenzenecarboximidamide has also been studied for its potential in treating depression and anxiety disorders.